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Technical Support Center: Long-Term Plutonium
Storage

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and professionals involved in the long-term
storage of plutonium.

Troubleshooting Guides

Issue 1: Unexpected Pressure Buildup in Storage
Container

Q1: I am observing a gradual increase in pressure within my sealed plutonium storage

container. What are the potential causes and how can | address this?

Al: An unexpected pressure increase in a sealed container storing plutonium is a significant
safety concern that requires immediate attention. The primary causes are typically gas
generation from radiolysis and chemical reactions.

o Radiolysis: The radioactive decay of plutonium isotopes, particularly alpha decay, can break
down residual moisture, organic materials, and atmospheric gases (like nitrogen) within the
container, leading to the generation of hydrogen, oxygen, and other gases.[1]
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e Chemical Reactions: Corrosion of the plutonium metal or interactions with impurities can also
produce gases.[2] For instance, plutonium dioxide is hygroscopic and can adsorb significant
amounts of water, which can then be radiolytically decomposed.[3]

Troubleshooting Steps:

 Verify Monitoring Equipment: Ensure that the pressure monitoring equipment is calibrated
and functioning correctly.

« |solate the Container: If possible and safe to do so, isolate the container in a controlled
environment.

o Characterize the Gas: If your experimental setup allows, and with appropriate safety
protocols, sample the headspace gas for analysis (e.g., using mass spectrometry) to identify
the constituent gases. This will help determine the primary gas generation mechanism.

o Review Material and Packaging Records:

o Water Content: Check the documentation for the last measured water content of the
plutonium material before packaging. The DOE standard for long-term storage requires
the water content to be below 0.5 wt%.[4]

o Organic Materials: Confirm that no organic materials, such as plastics or oils, are in direct
contact with the plutonium.[3]

o Stabilization Process: Verify that the plutonium oxide was stabilized by heating to at least
950°C for a minimum of two hours in an oxidizing atmosphere to ensure conversion to a
stable dioxide form and removal of volatile impurities.[5]

o Consider Vented Containers: For materials where gas generation is expected and cannot be
entirely eliminated, the use of appropriately designed vented containers that allow for the
slow release of gases while preventing the escape of particulate matter may be necessary.[3]

Issue 2: Evidence of Corrosion on Stored Plutonium
Metal
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Q2: During a scheduled visual inspection, I've noticed discoloration and pitting on the surface
of plutonium metal that has been in storage. What could be causing this and what is the
recommended course of action?

A2: Corrosion of plutonium metal in long-term storage is a common challenge, primarily driven
by reactions with oxygen and water. Plutonium is highly reactive and can corrode rapidly in the
presence of even trace amounts of moisture or air.[6]

Potential Causes:

o Container Breach: A failure in the hermetic seal of the storage container can allow
atmospheric gases and moisture to enter.

e Incomplete Stabilization: The presence of residual moisture or organic materials within the
container at the time of sealing can lead to corrosion over time.[3]

o Impurities: Certain impurities in the plutonium metal can accelerate corrosion processes.
Recommended Actions:

o Assess Container Integrity: Perform a leak test on the storage container to check for
breaches in the seal.

o Characterize Corrosion Products: If feasible and safe, obtain a sample of the corrosion
product for analysis (e.g., X-ray diffraction) to identify its composition. This can provide
insights into the corrosion mechanism.

» Remediation and Repackaging:

o If corrosion is confirmed, the plutonium metal will likely need to be removed from the
container in a controlled glovebox environment.

o The corrosion products should be carefully removed.
o The metal should be cleaned and stabilized.

o The cleaned metal should then be repackaged in a new, certified, hermetically sealed
container.[3]
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» Review Storage Atmosphere: Ensure that the inert gas backfill used during packaging was of

high purity and that the packaging environment was sufficiently dry.

Frequently Asked Questions (FAQSs)

Q3: What are the key differences in storing plutonium metal versus plutonium oxide for the long

term?

A3: Both plutonium metal and plutonium oxide present unique storage challenges. Plutonium

oxide (PuOy) is generally preferred for long-term storage because it is more chemically stable

and less prone to rapid corrosion than the metal.[3] However, PuO:2 is hygroscopic and can

adsorb water, which can lead to gas generation through radiolysis.[3] Plutonium metal is highly

reactive and pyrophoric under certain conditions, making its storage more hazardous if

containment is breached.[3]

Feature Plutonium Metal Plutonium Oxide (PuOz2)
Reactivity Highly reactive, pyrophoric More chemically stable
Corrosion Susceptible to rapid oxidation Less susceptible to corrosion
Hygroscopicity Low High, can adsorb significant

water

Gas Generation

Lower potential from radiolysis

of adsorbed water

Higher potential from radiolysis

of adsorbed water

Stabilization

Requires removal of surface

corrosion

Requires high-temperature
calcination to ensure
stoichiometry and remove

volatiles

Q4: How does the isotopic composition of plutonium affect long-term storage?

A4: The isotopic composition significantly impacts the heat generation, radiation field, and rate

of material degradation during long-term storage. Higher concentrations of isotopes like

Plutonium-238 (238Pu) result in greater heat generation due to its shorter half-life and higher

specific activity.[7][8] This increased heat can accelerate chemical reactions and pressure
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buildup. Higher burnup plutonium also contains more 241Pu, which decays to Americium-241
(2*1Am), a potent gamma emitter, increasing the radiation dose from the stored material over
time.[9]

. Primary Decay Key Storage
Isotope Half-Life (years) . .
Mode Consideration
238py 87.7 Alpha High heat generation

Fissile, primary
239py 24,110 Alpha component of

weapons-grade Pu

240 Alpha, Spontaneous )
Pu 6,561 o Neutron emitter
Fission

Decays to 241Am
241p|, 14.4 Beta .
(gamma emitter)

242py 373,300 Alpha Long-lived

Q5: What is the purpose of thermal stabilization of plutonium oxide before storage?

A5: Thermal stabilization, typically by heating the material to at least 950°C for several hours in
an oxidizing atmosphere, is a critical step to prepare plutonium oxide for long-term storage.[5]
This process aims to:

e Ensure Stoichiometry: Convert any remaining plutonium metal or lower oxides to the more
stable plutonium dioxide (PuOz2).[3]

o Remove Volatiles: Drive off adsorbed water, organic contaminants, and other volatile
impurities that could lead to gas generation and container pressurization.[3]

» Reduce Surface Area: High temperatures can lead to sintering of the oxide patrticles,
reducing the specific surface area available for moisture adsorption.

Experimental Protocols
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Protocol 1: Measurement of Water Content in Plutonium
Oxide by Loss-on-Ignition

Objective: To determine the percentage of water and other volatile components in a plutonium
oxide sample.

Methodology:

o Sample Preparation: In an inert atmosphere glovebox, accurately weigh a representative
sample of the plutonium oxide into a pre-weighed, high-temperature-resistant crucible (e.qg.,
alumina).

« Initial Weighing: Record the initial mass of the crucible and sample.

o Heating: Place the crucible in a furnace with a controlled atmosphere. Heat the sample to a
target temperature, typically 950°C, in an oxidizing atmosphere (e.g., air or an argon-oxygen
mixture).[5]

¢ Holding: Maintain the sample at the target temperature for a minimum of two hours to ensure
complete removal of volatile components.[5]

e Cooling: Cool the sample in a desiccated environment to prevent re-adsorption of moisture.
o Final Weighing: Once cooled to room temperature, weigh the crucible and sample again.

o Calculation: The percentage loss-on-ignition (assumed to be primarily water) is calculated
as:

((Initial Mass - Final Mass) / Initial Mass) * 100

Protocol 2: Container Leak Testing Using Helium Mass
Spectrometry

Objective: To verify the hermetic seal of a plutonium storage container.
Methodology:

» Preparation: Place the sealed plutonium container into a larger, vacuum-tight test chamber.
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o Evacuation: Evacuate the air from the test chamber to create a vacuum.

e Helium Introduction: Introduce helium gas into the test chamber, surrounding the plutonium
container.

o Detection: A mass spectrometer connected to the container's internal volume (if a port is
available) or to the vacuum chamber monitors for the presence of helium.

e Interpretation: If helium is detected inside the plutonium container (or if helium pressure in
the chamber drops in a specific way), it indicates a leak in the container's seal. The leak rate
can be quantified based on the amount of helium detected over time.

Visualizations

Click to download full resolution via product page

Caption: Workflow for the stabilization and packaging of plutonium oxide for long-term storage.
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Caption: Key degradation pathways affecting long-term plutonium storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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